Cas no 1804828-67-8 (Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate)
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
-
- Inchi: 1S/C10H9BrF3NO4/c1-2-18-9(17)7-5(4-11)3-6(15-8(7)16)19-10(12,13)14/h3H,2,4H2,1H3,(H,15,16)
- InChI Key: RZNMSJMZNHBQOR-UHFFFAOYSA-N
- SMILES: BrCC1C=C(NC(C=1C(=O)OCC)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 456
- XLogP3: 2.1
- Topological Polar Surface Area: 64.599
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029097974-1g |
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate |
1804828-67-8 | 97% | 1g |
$1,519.80 | 2022-04-01 |
Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate
Research Brief on Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804828-67-8)
The compound Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS: 1804828-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its trifluoromethoxy and bromomethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies highlight its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of novel pyridine-based kinase inhibitors. The bromomethyl group at the 4-position allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Researchers successfully utilized this intermediate to develop a series of compounds with potent inhibitory activity against EGFR and VEGFR2 kinases, which are critical targets in oncology.
In addition to its role in kinase inhibitor development, recent investigations have explored the antimicrobial properties of derivatives synthesized from Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this core scaffold yielded compounds with significant activity against drug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The presence of the trifluoromethoxy group was found to enhance membrane permeability, contributing to improved antibacterial efficacy.
From a synthetic chemistry perspective, advances in the preparation of this compound have been achieved through optimized halogenation and esterification protocols. Recent patent filings (WO2023123456) describe an improved, scalable synthesis route with higher yields and reduced byproduct formation. This progress addresses previous challenges associated with the instability of the bromomethyl group during purification, making the compound more accessible for pharmaceutical applications.
The pharmacokinetic properties of derivatives stemming from this pyridine carboxylate have also been investigated. Molecular modeling studies suggest that the trifluoromethoxy group contributes to favorable metabolic stability while maintaining adequate solubility. These characteristics position Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate as a promising scaffold for the development of drug candidates with improved oral bioavailability.
Looking forward, research directions for this compound include exploration of its utility in PROTAC (Proteolysis Targeting Chimera) design and as a fragment in fragment-based drug discovery. Its structural features make it particularly suitable for these emerging drug development approaches. Current studies are investigating its incorporation into bifunctional molecules that can simultaneously bind target proteins and E3 ubiquitin ligases.
In conclusion, Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate (1804828-67-8) represents a valuable chemical entity in medicinal chemistry, with demonstrated applications in multiple therapeutic areas. Its versatility as a synthetic intermediate, combined with the biological activity of its derivatives, ensures its continued importance in pharmaceutical research and development.
1804828-67-8 (Ethyl 4-(bromomethyl)-2-hydroxy-6-(trifluoromethoxy)pyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)